2-((6-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)ethanol

• IUPAC Name: 2-[[6-(1,3-benzodioxol-5-ylmethylamino)-1-(4-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]amino]ethanol
• InChI: InChI=1S/C22H22N6O3/c1-14-2-5-16(6-3-14)28-21-17(12-25-28)20(23-8-9-29)26-22(27-21)24-11-15-4-7-18-19(10-15)31-13-30-18/h2-7,10,12,29H,8-9,11,13H2,1H3,(H2,23,24,26,27)
• InChI Key: CMNZWWYMSXQANO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=NC(=NC(=C3C=N2)NCCO)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H22N6O3
• Molecular Weight: 418.4 g/mol

Description

2-((6-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)ethanol is a useful research compound. Its molecular formula is C22H22N6O3 and its molecular weight is 418.457. The purity is usually 95%.
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Scientific Research Applications

Molecular Structures and Antitumor Activity

Research on complexes involving similar structural motifs, such as N,N-donor benzimidazole methyl ester, has indicated potential antitumor properties. The synthesis and structural elucidation of these complexes, followed by screenings for antibacterial activity and cytotoxicity, suggest a promising avenue for developing novel anticancer agents (Abdel-Ghani & Mansour, 2012).

Multicomponent Synthesis for Pharmaceutical Applications

A study on the efficient synthesis of functionalized 2-amino-3-cyano-4H-pyrans and pyran-annulated heterocycles using urea as an organo-catalyst in aqueous ethanol at room temperature highlights a low-cost and environmentally friendly method for producing pharmaceutically relevant molecules. This approach opens pathways for creating diverse and densely functionalized molecules for drug discovery and development (Brahmachari & Banerjee, 2014).

Synthesis and Evaluation of Anticancer Agents

Another study focuses on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents. This research demonstrates the potential of pyrazolopyrimidines structures in developing treatments for cancer and inflammatory diseases, underscoring the importance of structural modifications to enhance therapeutic efficacy (Rahmouni et al., 2016).

Eco-Friendly Synthesis of Pyrimidine Derivatives

A study on the electroorganic synthesis of pyrano[2,3-d]pyrimidine derivatives using an electrogenerated base highlights an environmentally benign method for constructing complex molecules. This method offers high yields and employs a green procedure, emphasizing the role of sustainable chemistry in pharmaceutical research (Veisi, Maleki, & Farokhzad, 2017).